Cas no 2392-68-9 (3-Chlorophenyl isothiocyanate)

• Product Name: 3-Chlorophenyl isothiocyanate
• CAS No: 2392-68-9
• MF: C₇H₄ClNS
• MW: 169.631359100342
• MDL: MFCD00004805
• CID: 84288
• PubChem ID: 75449
• Update Time: 2025-04-18

3-Chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenyl isothiocyanate
• 3-Chloroisothiocyanatobenzene
• 1-chloro-3-isothiocyanatobenzene
• 1-chloro-3-isothiocyanato-benzene
• Benzene,1-chloro-3-isothiocyanato
• Isothiocyanic acid,3-chlorophenyl ester
• Isothiocyanic acid,m-chlorophenyl ester
• m-chlorophenyl isothiocyanate
• Isothiocyanic acid, m-chlorophenyl ester
• Benzene,1-chloro-3-isothiocyanato-
• WLN: SCNR CG
• Z56926571
• AKOS000212296
• SY012193
• 3-chloro phenyl isothiocyanate
• MFCD00004805
• 9-METHYL-PHENAZINE-1-CARBOXYLICACID
• 1-Chloro-3-isothiocyanatobenzene #
• BP-12935
• 2392-68-9
• NSC132371
• H11337
• 1-chloranyl-3-isothiocyanato-benzene
• 3-Chlorophenylisothiocyanate
• BRN 0636856
• WGXCKFMVBAOIFH-UHFFFAOYSA-
• J-802113
• NSC-132371
• Benzene, 1-chloro-3-isothiocyanato-
• F2121-0329
• EN300-17416
• A816991
• LS-13248
• 3-Chlorophenyl isothiocyanate, 98%
• FT-0615509
• SCHEMBL180843
• NSC 132371
• InChI=1/C7H4ClNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• DTXSID20178634
• Isothiocyanic acid, 3-chlorophenyl ester
• 3-12-00-01317 (Beilstein Handbook Reference)

• MDL： MFCD00004805
• Inchi： 1S/C7H4ClNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• InChI Key： WGXCKFMVBAOIFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N=C=S
• BRN： 636856

Computed Properties

• Exact Mass: 168.97500
• Monoisotopic Mass: 168.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Irritating yellow liquid
• Density: 1.292 g/mL at 25 °C(lit.)
• Boiling Point: 249-250 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.6585(lit.)
• PSA: 44.45000
• LogP: 3.07430
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

3-Chlorophenyl isothiocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302+H312+H332,H315,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S45-S36/37/39-S26-S37/39
• RTECS：NX8474500
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters